Cas no 55565-69-0 ( )
structure
Product Name:
CAS No:55565-69-0
MF:C12H22O4S2
MW:294.430681705475
CID:944155
PubChem ID:310810
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC215742
- NSC-215742
- 55565-69-0
- DTXSID90309756
-
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- Inchi: 1S/C12H22O4S2/c1-11(2,9(13)14)7-17-5-6-18-8-12(3,4)10(15)16/h5-8H2,1-4H3,(H,13,14)(H,15,16)
- InChI Key: CMWPNZHBMUFTNE-UHFFFAOYSA-N
- SMILES: S(CCSCC(C(=O)O)(C)C)CC(C(=O)O)(C)C
Computed Properties
- Exact Mass: 294.09595153g/mol
- Monoisotopic Mass: 294.09595153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 125Ų
Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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